Cas no 63038-27-7 (L-Tert-Leucine methyl ester hydrochloride)

• Product Name: L-Tert-Leucine methyl ester hydrochloride
• CAS No: 63038-27-7
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD00040604
• CID: 57965
• PubChem ID: 16217630
• Update Time: 2025-10-13

L-Tert-Leucine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-tert-Leucine methyl ester hydrochloride
• (S)-2-AMINO-3,3-DIMETHYLBUTYRIC ACID METHYL ESTER HYDROCHLORIDE
• L-(+)-TERT-LEUCINE METHYL ESTER HYDROCHLORIDE
• L-(+)-METHYL TERT-LEUCINATE HYDROCHLORIDE
• METHYL (S)-2-AMINO-3,3-DIMETHYLBUTYRATE HYDROCHLORIDE
• L-(+)-methyl-tert-leucinateHCl
• METHYL L-2-AMINO-3,3-DIMETHYLBUTANOATE HYDROCHLORIDE
• (S)-methyl 2-amino-3,3-dimethylbutanoate hydrochloride
• H-L-Tle-OMe.HCl
• H-Tert-Leu-Ome
• H-Tle-Ome·HCl
• L-tert-leucine methyl ester hydro-chloride
• H-Tle-OMe.HCl
• methyl (2S)-2-amino-3,3-dimethylbutanoate hydrochloride
• L-tert-Leucine methyl ester, HCl
• methyl 3-methyl-L-valinate hydrochloride
• HRTQWUHFSXVRPY-NUBCRITNSA-N
• L-TERT-LEUCINE METHYL ESTER HCL
• PubChem11076
• methyl L-t
• (2S)-amino-3,3-dimethyl-butyric acid methyl ester HCl
• EN300-317066
• 63038-27-7
• Methyl 3-methyl-L-valinate--hydrogen chloride (1/1)
• AM20100555
• (2S)-1-methoxy-3,3-dimethyl-1-oxobutan-2-aminium chloride
• DTXSID70584463
• 3-methyl-L-valine methyl ester hydrochloride
• L0188
• SCHEMBL737492
• LIZ1L06TSF
• AKOS015892696
• CS-M1884
• L-tert-Leucine methyl ester hydrochloride, >=99.0% (AT)
• A834169
• methyl (2S)-2-amino-3,3-dimethylbutanoate;hydrochloride
• L-tert-leucine methyl-ester hydrochloride
• UNII-LIZ1L06TSF
• MFCD00040604
• L-Valine, 3-methyl-, methyl ester, hydrochloride (1:1)
• methyl L-tert-leucinate hydrochloride
• HY-I0172
• PD196170
• AS-18459
• (S)-Methyl-2-amino-3,3-dimethylbutanoate hydrochloride
• 3-Methyl-L-valine Methyl Ester Hydrochloride; L-tert-Butylglycine Methyl Ester Hydrochloride; Methyl (2S)-2-Amino-3,3-dimethylbutanoate Hydrochloride; Methyl (S)-2-Amino-3,3-dimethylbutanoate Hydrochloride
• L-Tert-Leucine methyl ester hydrochloride

• MDL： MFCD00040604
• Inchi： 1S/C7H15NO2.ClH/c1-7(2,3)5(8)6(9)10-4;/h5H,8H2,1-4H3;1H/t5-;/m1./s1
• InChI Key： HRTQWUHFSXVRPY-NUBCRITNSA-N
• SMILES： Cl.O(C)C([C@H](C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: White crystalline powder.
• Melting Point: 183-186 °C
• Boiling Point: 206.8 °C at 760 mmHg
• Flash Point: 78.9 °C
• Refractive Index: 16.5 ° (C=1, MeOH)
• PSA: 52.32000
• LogP: 2.03510
• Solubility: Soluble in methanol
• Optical Activity: [α]20/D +17.5±1°, c = 1% in methanol

L-Tert-Leucine methyl ester hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents